Iron(III)-edta
Overview
Description
Iron(III)-edta is a coordination complex that is widely used in scientific research due to its unique properties. It is a water-soluble compound that is formed by the reaction of iron(III) ions with ethylenediaminetetraacetic acid (edta). Iron(III)-edta has a reddish-brown color and is commonly used in laboratory experiments for various applications.
Scientific Research Applications
1. Phytoplankton Growth in Oceanic Waters
Iron(III)-EDTA is used in laboratory media to mimic low iron concentrations for phytoplankton growth studies in the open ocean. It allows experiments to be performed at low free metal concentrations while maintaining high total metal concentrations, leading to more reproducible media. However, there are suggestions to work with more natural conditions without using EDTA for creating iron limitation, especially in studies focusing on the biological availability of different chemical fractions of iron (Gerringa, Baar, & Timmermans, 2000).
2. Sodium Iron (III) EDTA Synthesis for Iron Deficiency
Iron(III)-EDTA's potential use in food fortification programs aims to curb the global problem of iron deficiency. A simplified and optimized synthesis method for sodium iron (III) EDTA has been developed, allowing for easy reproduction using basic laboratory apparatus. This development is significant for human stable isotope bioavailability studies in both developing and developed countries (Loots, Lieshout, & Lachmann, 2007).
3. Detection of Fe(III)EDTA in Food Chemistry
A fluorescent method using photoluminescent carbon dots (C-dots) with fluoride ions as a masking agent has been developed to determine Fe(III)EDTA. This method selectively quenches the photoluminescence of C-dots by Fe(III)EDTA and has been successfully applied to real samples with high accuracy (Wang, Chai, Dong, Zhou, & Zhu, 2018).
4. Extraction of Amorphous Iron Oxide by EDTA
EDTA is capable of extracting a limited amount of iron from a mixture of amorphous iron oxide, goethite, and hematite. The research concluded that EDTA-extractable iron might represent X-ray amorphous iron oxides, indicating its potential in selective extraction applications (Borggaard, 1976).
5. Iron Distribution in Plants Using Iron(III)-EDTA
Iron(III)-EDTA is widely used for delivering minerals to plants. A study using autoradiography demonstrated the role of humic substances in the distribution of iron(III)-EDTA chelate in wheat parts, indicating its effectiveness in plant nutrition and disease prevention (Zimbovskaya, Kulikova, Filippova, & Pankratov, 2019).
properties
CAS RN |
15275-07-7 |
|---|---|
Product Name |
Iron(III)-edta |
Molecular Formula |
C10H12FeN2O8- |
Molecular Weight |
344.06 g/mol |
IUPAC Name |
2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate;iron(3+) |
InChI |
InChI=1S/C10H16N2O8.Fe/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);/q;+3/p-4 |
InChI Key |
UOMQUZPKALKDCA-UHFFFAOYSA-J |
SMILES |
C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].[Fe+3] |
Canonical SMILES |
C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].[Fe+3] |
Related CAS |
15708-41-5 (hydrochloride salt) 17099-81-9 (hydrogen) 21265-50-9 (ammonium salt) 54959-35-2 (potassium salt) |
synonyms |
ammonium ferric edetate EDTA Fe(III) EDTA ferric ammonium Fe(III)-EDTA Fe(III)-edta complex (1:1) Fe(III)-EDTA, ammonium salt Fe(III)-EDTA, potassium salt Fe(III)-EDTA, sodium salt Fe(III)-EDTA, sodium salt, trihydrate ferrate(1-), ((ethylenedinitrilo)tetraacetato)-, hydrogen ferric EDTA ferric sodium edetate ferric-edta hydrogen ((ethylenedinitrilo)tetraacetato)ferrate(III) iron(III) EDTA Irostrene monoferric edetate NaFeEDTA sodium feredetate sodium iron EDTA Sytron |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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